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Compound of Interest

Compound Name: 2',3'-cGAMP

Cat. No.: B593676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

quantification of 2',3'-cyclic guanosine monophosphate-adenosine monophosphate (2',3'-
cGAMP) using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

2',3'-cGAMP is a critical second messenger in the cGAS-STING pathway, which plays a pivotal

role in innate immunity by detecting cytosolic DNA. The ability to accurately measure 2',3'-
cGAMP levels is essential for studying infectious diseases, autoimmune disorders, and cancer

immunotherapy.

Introduction
The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) signaling

pathway is a key component of the innate immune system responsible for detecting cytosolic

double-stranded DNA (dsDNA), a danger signal associated with viral infections and cellular

damage. Upon binding to dsDNA, cGAS synthesizes 2',3'-cGAMP, which then binds to and

activates STING. This activation leads to a signaling cascade culminating in the production of

type I interferons and other inflammatory cytokines. Given its central role, the quantification of

2',3'-cGAMP is a direct measure of cGAS activity and the initiation of the STING pathway.

Commercially available ELISA kits offer a sensitive and specific method for measuring 2',3'-
cGAMP in a variety of biological samples, including cell lysates, tissue homogenates, plasma,

and serum.[1][2][3] These kits are typically competitive ELISAs, where 2',3'-cGAMP in the

sample competes with a labeled 2',3'-cGAMP conjugate for binding to a limited number of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b593676?utm_src=pdf-interest
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.caymanchem.com/product/501700/2-prime3-prime-cgamp-elisa-kit
https://cdn.caymanchem.com/cdn/insert/501700.pdf
https://www.arborassays.com/documentation/inserts/K067-H.pdf
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/product/b593676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


specific antibodies. The resulting signal is inversely proportional to the amount of 2',3'-cGAMP
in the sample.[4][5]

Commercially Available 2',3'-cGAMP ELISA Kits: A
Comparative Overview
Several manufacturers offer 2',3'-cGAMP ELISA kits with varying specifications. The choice of

kit may depend on the specific research application, required sensitivity, and sample type.

Below is a summary of the key quantitative data for some of the available kits.

Manufact
urer

Kit Name
Assay
Type

Sensitivit
y

Assay
Range

Sample
Types

Assay
Duration

Cayman

Chemical

2',3'-

cGAMP

ELISA Kit

Competitiv

e

9.6 pg/mL

(LLOD)

6.1 pg/mL -

100 ng/mL

Cell

lysates,

plasma,

serum,

tissue

samples

2 hours or

overnight

Arbor

Assays

DetectX®

2',3'-

cGAMP

ELISA Kit

Competitiv

e

0.048

pmol/mL

0.08 - 20

pmol/mL

Cell

lysates,

tissue

extracts,

tissue

culture

media,

EDTA

plasma

2.5 hours

Invitrogen

(Thermo

Fisher)

2'3'- Cyclic

GAMP

ELISA Kit

Competitiv

e

0.048

pmol/mL

0.08 - 20

pmol/mL

Cell

Lysate,

Tissue

Homogena

te,

Supernata

nt

2.5 hours
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Signaling Pathway
The following diagram illustrates the cGAS-STING signaling pathway, highlighting the central

role of 2',3'-cGAMP.
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cGAS-STING Signaling Pathway
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Competitive 2',3'-cGAMP ELISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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